Cas no 1805485-57-7 (Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate
• CAS No: 1805485-57-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4959513
• Update Time: 2025-06-30

Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-19-11(17)9-8(18-2)5-4-7(6-16)10(9)12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： ZAJVNZDGDZRFFE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate

Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate (CAS No. 1805485-57-7): A Comprehensive Overview

Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate (CAS No. 1805485-57-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced material sciences. The presence of multiple functional groups, including a cyano group, a methoxy group, and a trifluoromethyl group, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate molecule exhibits a high degree of versatility, which is reflected in its potential utility across different scientific domains. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, a property that has been extensively studied in recent years. This feature makes the compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in the field of computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. By leveraging sophisticated molecular modeling techniques, scientists can now design experiments that optimize the synthesis and application of Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate more efficiently than ever before. These computational methods have also shed light on the compound's potential role in drug discovery, highlighting its significance as a building block for new pharmaceuticals.

In the realm of synthetic organic chemistry, Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate serves as a crucial intermediate in the preparation of more complex molecules. Its structural features allow for diverse chemical transformations, including nucleophilic substitutions, eliminations, and condensations. These reactions are fundamental to the synthesis of various pharmacologically active compounds, making this compound an indispensable tool for chemists working on drug development.

The< strong>cyano group present in Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate contributes to its reactivity and functionality. Cyano-substituted benzoates are known for their ability to participate in Michael additions and other nucleophilic reactions, which are pivotal in constructing complex molecular architectures. This reactivity has been exploited in the synthesis of natural product analogs and bioactive molecules, further underscoring the importance of this compound in synthetic applications.

Moreover, the< strong>methoxy group adds another layer of functionality to Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and bioavailability when incorporated into drug molecules. This property is particularly valuable in pharmaceutical research, where optimizing solubility can significantly impact drug efficacy and patient compliance.

The< strong>trifluoromethyl group is another key feature that distinguishes Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate from other benzoate derivatives. This substituent is renowned for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. In recent years, there has been a surge in interest regarding trifluoromethyl-containing drugs due to their improved pharmacological profiles. Consequently, Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate has become a focal point for researchers seeking to develop next-generation therapeutics.

In conclusion, Ethyl 3-cyano-6-methoxy-2-(trifluoromethyl)benzoate (CAS No. 1805485-57-7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing complex molecules with desirable pharmacological properties. As research continues to evolve, it is likely that this compound will play an even greater role in advancing our understanding of medicinal chemistry and materials science.